Cas no 2167035-17-6 (3-(3,6-dihydro-2H-pyran-4-yl)-1-ethylpiperidine)

• Product Name: 3-(3,6-dihydro-2H-pyran-4-yl)-1-ethylpiperidine
• CAS No: 2167035-17-6
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6395897
• PubChem ID: 165566643
• Update Time: 2025-07-25

3-(3,6-dihydro-2H-pyran-4-yl)-1-ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,6-dihydro-2H-pyran-4-yl)-1-ethylpiperidine
• 2167035-17-6
• EN300-1586959

• Inchi： 1S/C12H21NO/c1-2-13-7-3-4-12(10-13)11-5-8-14-9-6-11/h5,12H,2-4,6-10H2,1H3
• InChI Key： XSPXYNYRAZXBOE-UHFFFAOYSA-N
• SMILES： O1CC=C(CC1)C1CN(CC)CCC1

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 12.5Ų

Additional information on 3-(3,6-dihydro-2H-pyran-4-yl)-1-ethylpiperidine

Recent Advances in the Study of 3-(3,6-dihydro-2H-pyran-4-yl)-1-ethylpiperidine (CAS: 2167035-17-6)

The compound 3-(3,6-dihydro-2H-pyran-4-yl)-1-ethylpiperidine (CAS: 2167035-17-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyran and piperidine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. Recent research has focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the compound's utility as a building block for the synthesis of sigma-1 receptor ligands. The research demonstrated that derivatives of 3-(3,6-dihydro-2H-pyran-4-yl)-1-ethylpiperidine exhibit high affinity for sigma-1 receptors, which are implicated in neuroprotection and the treatment of neurodegenerative diseases. The study utilized molecular docking simulations and in vitro binding assays to validate the compound's potential, paving the way for further optimization and preclinical evaluation.

In addition to its pharmacological applications, recent advancements in synthetic chemistry have explored efficient routes for the large-scale production of 3-(3,6-dihydro-2H-pyran-4-yl)-1-ethylpiperidine. A 2024 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, employing catalytic hydrogenation and ring-closing metathesis as key steps. This methodological breakthrough addresses previous challenges related to yield and purity, making the compound more accessible for industrial and academic research.

Further investigations into the compound's mechanism of action have revealed its potential as a modulator of ion channels. Preliminary data from electrophysiological studies suggest that 3-(3,6-dihydro-2H-pyran-4-yl)-1-ethylpiperidine derivatives may influence potassium channel activity, offering a new avenue for the development of antiarrhythmic and neuroprotective drugs. These findings were presented at the 2024 International Conference on Chemical Biology, sparking discussions on the compound's broader therapeutic implications.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of optimized derivatives with enhanced efficacy and safety.

In conclusion, 3-(3,6-dihydro-2H-pyran-4-yl)-1-ethylpiperidine (CAS: 2167035-17-6) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from CNS-targeting therapeutics to ion channel modulators, supported by recent advancements in synthetic methodologies and mechanistic studies. Continued research in this area holds the potential to yield novel drug candidates with significant clinical impact.